4-chloro-N-(2-methylbenzyl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[(2-methylphenyl)methyl]-3-nitrobenzamide
• InChI: InChI=1S/C15H13ClN2O3/c1-10-4-2-3-5-12(10)9-17-15(19)11-6-7-13(16)14(8-11)18(20)21/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: NXJBDOSKESLBHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol

Description

4-chloro-N-(2-methylbenzyl)-3-nitrobenzamide, also known as MNBA, is a chemical compound with potential applications in scientific research. It belongs to the class of benzamide derivatives and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-methylbenzyl)-3-nitrobenzamide involves its interaction with target enzymes through the formation of hydrogen bonds and other non-covalent interactions. This leads to the inhibition of enzyme activity and subsequent physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been demonstrated to inhibit the growth of cancer cells and to have anti-inflammatory properties. This compound has also been studied for its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

4-chloro-N-(2-methylbenzyl)-3-nitrobenzamide has several advantages for use in lab experiments. It is readily synthesized and purified, and its mechanism of action is well understood. However, this compound also has limitations, including its potential toxicity and the need for further studies to fully understand its physiological effects.

Future Directions

For research on 4-chloro-N-(2-methylbenzyl)-3-nitrobenzamide include exploring its potential as a therapeutic agent for various diseases, investigating its interactions with other enzymes and proteins, and developing new synthetic methods for its preparation. This compound also has potential applications in imaging studies and as a tool for studying enzyme kinetics and inhibition.

Synthesis Methods

The synthesis of 4-chloro-N-(2-methylbenzyl)-3-nitrobenzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2-methylbenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by recrystallization to obtain this compound in high yield and purity.

Scientific Research Applications

4-chloro-N-(2-methylbenzyl)-3-nitrobenzamide has been studied for its potential applications in scientific research. It has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase, which are involved in various physiological processes. This compound has also been investigated for its potential as a fluorescent probe for imaging studies.